![molecular formula C15H11NO3 B1211591 N-(6-Oxo-6H-dibenzo[b,d]pyran-3-yl)acetamide CAS No. 7355-92-2](/img/structure/B1211591.png)
N-(6-Oxo-6H-dibenzo[b,d]pyran-3-yl)acetamide
Overview
Description
N-(6-Oxo-6H-dibenzo[b,d]pyran-3-yl)acetamide is a member of coumarins.
Scientific Research Applications
Coordination Complexes and Antioxidant Activity
- Hydrogen Bonding in Coordination Complexes: N-(6-Oxo-6H-dibenzo[b,d]pyran-3-yl)acetamide derivatives have been used to synthesize Co(II) and Cu(II) coordination complexes, demonstrating significant hydrogen bonding effects in their assembly processes. These compounds displayed notable antioxidant activity in vitro (Chkirate et al., 2019).
Structural and Computational Analysis
- Crystal Structures and Computational Studies: The synthesis of N-(6-Oxo-6H-dibenzo[b,d]pyran-3-yl)acetamide derivatives led to the development of novel pyrone derivatives, with structural analysis conducted through X-ray diffraction and computational methods (Sebhaoui et al., 2020).
Synthesis and Biological Activity
- Synthesis of Derivatives with Biological Activity: Various derivatives of N-(6-Oxo-6H-dibenzo[b,d]pyran-3-yl)acetamide have been synthesized, showing potential for anti-inflammatory activity. This highlights its role in developing new pharmacological agents (Sunder & Maleraju, 2013).
- Herbicidal and Fungicidal Activities: A specific compound synthesized from N-(6-Oxo-6H-dibenzo[b,d]pyran-3-yl)acetamide showed moderate herbicidal and fungicidal activities, indicating its potential application in agriculture and plant protection (Hu Jingqian et al., 2016).
Anticancer Activity
- Potential in Anticancer Applications: Derivatives of N-(6-Oxo-6H-dibenzo[b,d]pyran-3-yl)acetamide have demonstrated significant anticancer activity against various human cancer cell lines, suggesting their potential use in cancer therapy (Hammam et al., 2005).
properties
CAS RN |
7355-92-2 |
|---|---|
Product Name |
N-(6-Oxo-6H-dibenzo[b,d]pyran-3-yl)acetamide |
Molecular Formula |
C15H11NO3 |
Molecular Weight |
253.25 g/mol |
IUPAC Name |
N-(6-oxobenzo[c]chromen-3-yl)acetamide |
InChI |
InChI=1S/C15H11NO3/c1-9(17)16-10-6-7-12-11-4-2-3-5-13(11)15(18)19-14(12)8-10/h2-8H,1H3,(H,16,17) |
InChI Key |
SXZBHKWBYLGFFJ-UHFFFAOYSA-N |
SMILES |
CC(=O)NC1=CC2=C(C=C1)C3=CC=CC=C3C(=O)O2 |
Canonical SMILES |
CC(=O)NC1=CC2=C(C=C1)C3=CC=CC=C3C(=O)O2 |
Other CAS RN |
7355-92-2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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